6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one

• IUPAC Name: 6-methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one
• InChI: InChI=1S/C15H21N3O3/c1-11-5-6-14(19)18(16-11)10-12-8-17(9-12)15(20)13-4-2-3-7-21-13/h5-6,12-13H,2-4,7-10H2,1H3
• InChI Key: TWJAWQIJZUUCEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC2CN(C2)C(=O)C3CCCCO3
• Molecular Formula: C15H21N3O3
• Molecular Weight: 291.35 g/mol

Description

6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Scientific Research Applications

Synthesis and Chemical Reactions

• 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one is involved in various synthetic pathways, such as the creation of acyclonucleosides and reactions with sodium azide and thiourea, leading to different pyridazin-6-one derivatives. These reactions are foundational for developing new chemical entities with potential applications (Choi, Lee, & Yoon, 1991).

Antimicrobial Agents

• Novel azetidin-2-ones, including 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one derivatives, have been synthesized and evaluated for their antimicrobial properties. These compounds exhibit potential as antimicrobial agents, expanding the scope of therapeutic applications (Ansari & Lal, 2009).

Anti-Asthmatic Activities

• Research has highlighted the synthesis of novel compounds involving 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one derivatives, displaying significant anti-asthmatic activities. These findings are crucial for developing new treatments for asthma and related respiratory diseases (Kuwahara, Kawano, Shimazu, Ashida, & Miyake, 1996; Kuwahara, Kawano, Kajino, Ashida, & Miyake, 1997).

Synthesis of Fused Azines

• The chemical is used in synthesizing fused azines, indicating its role in developing novel chemical structures with potential applications in various fields, including pharmaceuticals (Ibrahim & Behbehani, 2014).

Structural and Theoretical Studies

• The compound's structural analysis, DFT calculations, and Hirshfeld surface studies have been conducted, providing insights into its chemical behavior and interactions. This research is foundational for understanding the compound's properties and potential applications (Sallam, Mohammed, Al-Ostoot, Sridhar, & Khanum, 2021).

In Vitro Antimicrobial Screening

• Pyridazin-3-one derivatives, including 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one, have been synthesized and subjected to in vitro antimicrobial screening, showing promising results against various bacterial and fungal strains (Desai & Dodiya, 2014).

Plant Growth Stimulating Effect

• Some derivatives of 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one have shown a pronounced plant growth-stimulating effect, suggesting potential agricultural applications (Pivazyan, Ghazaryan, Azaryan, & Yengoyan, 2019).

Anti-Inflammatory Activities

• Research into 6-Methyl-2-[[1-(oxane-2-carbonyl)azetidin-3-yl]methyl]pyridazin-3-one derivatives has also explored their potential as anti-inflammatory agents. This has implications for developing new treatments for inflammatory diseases (Ibrahim, Loksha, Elshihawy, Khodeer, & Said, 2017).

Inhibition of α-Glucosidase

• Studies have also focused on the inhibition of α-glucosidase by these compounds, which could have implications for treating conditions like diabetes (Zaoui, Ramli, Tan, Tiekink, Chemlal, Mague, Taoufik, Faouzi, & Ansar, 2021).